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Compound of Interest

Compound Name: Chrysomycin A

Cat. No.: B016320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial biological activities

reported for Chrysomycin A, a C-aryl glycoside antibiotic. The document focuses on its potent

anti-tuberculosis and anti-cancer properties, presenting key quantitative data, detailed

experimental methodologies, and visual representations of the underlying molecular

mechanisms and experimental workflows.

Anti-Tuberculosis Activity
Chrysomycin A has demonstrated significant bactericidal activity against Mycobacterium

tuberculosis, including multi-drug-resistant (MDR) strains. Its primary mechanism of action

involves the inhibition of essential DNA-related processes within the bacterium.

Quantitative Data: Minimum Inhibitory Concentration
(MIC)
The following table summarizes the reported MIC values of Chrysomycin A against various

strains of Mycobacterium tuberculosis.
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Strain Resistance Profile MIC (µg/mL) Reference

M. tuberculosis

H37Rv
Drug-Susceptible 3.125 [1]

MDR-TB Multi-Drug-Resistant 0.4 [2]

Rifampicin-Resistant

(Hr 1-5)
Rifampicin-Resistant 0.16 (for a derivative) [3]

Wild-type M.

tuberculosis
Drug-Susceptible

1.56 - 6.25 (for

Chrysomycin B and C)
[1]

Clinically Isolated

MDR M. tuberculosis
Multi-Drug-Resistant

1.56 - 6.25 (for

Chrysomycin B and C)
[1]

Mechanism of Action
Initial studies have elucidated that Chrysomycin A exerts its anti-tuberculosis effect through a

multi-faceted approach targeting DNA integrity and function. The key mechanisms identified

are:

Inhibition of Topoisomerase I: Chrysomycin A is a potent inhibitor of M. tuberculosis

topoisomerase I, an essential enzyme for relaxing DNA supercoils during replication and

transcription.[4]

Weak Inhibition of DNA Gyrase: A modest inhibitory effect on DNA gyrase, another

topoisomerase crucial for DNA replication, has also been observed.[4]

DNA Intercalation: The planar structure of Chrysomycin A allows it to intercalate between

DNA base pairs, disrupting the normal helical structure and interfering with DNA-protein

interactions.[4]

The following diagram illustrates the proposed mechanism of action of Chrysomycin A against

Mycobacterium tuberculosis.
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Mechanism of Action of Chrysomycin A in M. tuberculosis
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Inhibition of Akt/GSK-3β/β-catenin Pathway by Chrysomycin A
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CCK-8 Cell Viability Assay Workflow

Seed cells in 96-well plate

Treat with Chrysomycin A

Incubate (e.g., 48h)

Add CCK-8 solution

Incubate (1-4h)

Measure absorbance at 450 nm

Calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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